Cas no 933730-53-1 (4-(2-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 4-(2-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 933730-53-1
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5241948
• Update Time: 2025-05-23

4-(2-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 4-(2-aminoethyl)-3,4-dihydro-
• 4-(2-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one

• Inchi： 1S/C11H14N2O/c12-6-5-8-7-11(14)13-10-4-2-1-3-9(8)10/h1-4,8H,5-7,12H2,(H,13,14)
• InChI Key： BRTQUZJFPHNPLF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(CCN)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(2-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one

4-(2-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one: A Comprehensive Overview

4-(2-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 933730-53-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and potential applications in drug discovery. The structure of 4-(2-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one features a quinoline ring system with a tetrahydro substitution at positions 1 to 4 and an aminoethyl group attached at position 4. This unique structure contributes to its intriguing chemical properties and biological functions.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry. These compounds are often explored for their potential as kinase inhibitors, which are crucial in the development of anticancer therapies. The presence of the aminoethyl group in 4-(2-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one introduces additional functional groups that can enhance its binding affinity to target proteins. This makes it a promising candidate for further research in drug design.

The synthesis of 4-(2-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one involves a series of well-established organic reactions. Typically, the quinoline skeleton is first prepared through a Skraup oxidation or a related method. Subsequent reduction steps yield the tetrahydro derivative, which is then subjected to alkylation to introduce the aminoethyl group. This multi-step synthesis pathway underscores the importance of precise reaction conditions and intermediate purification to ensure high yields and product quality.

From a biological standpoint, 4-(2-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one has shown remarkable activity in preclinical studies. For instance, researchers have demonstrated its ability to inhibit specific kinases involved in cell proliferation and survival pathways. These findings suggest that this compound could serve as a lead molecule for developing novel antiproliferative agents. Furthermore, its structural flexibility allows for further modifications to optimize pharmacokinetic properties such as solubility and bioavailability.

In terms of applications, tetrahydroquinoline derivatives like 4-(2-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one are not limited to therapeutic uses. They also find applications in materials science due to their conjugated π-systems and potential for electronic transitions. For example, these compounds can be incorporated into organic semiconductors or light-emitting materials for advanced electronic devices.

Looking ahead, the continued exploration of 4-(2-aminoethyl)-1,2,3,tetrahydroquinolin-2-one and its analogs holds great promise for advancing both medicinal chemistry and materials science. Ongoing research is focused on understanding its molecular mechanisms of action at a deeper level and identifying new strategies for its large-scale production. As our knowledge of this compound grows, so too does its potential to contribute to groundbreaking innovations across multiple disciplines.